Methyl 2-[(2-{[(4-chlorophenyl)sulfonyl]amino}acetyl)amino]-4-(methylsulfanyl)butanoate

• IUPAC Name: methyl 2-[[2-[(4-chlorophenyl)sulfonylamino]acetyl]amino]-4-methylsulfanylbutanoate
• InChI: InChI=1S/C14H19ClN2O5S2/c1-22-14(19)12(7-8-23-2)17-13(18)9-16-24(20,21)11-5-3-10(15)4-6-11/h3-6,12,16H,7-9H2,1-2H3,(H,17,18)
• InChI Key: MKAXKSIQHRBZIE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(CCSC)NC(=O)CNS(=O)(=O)C1=CC=C(C=C1)Cl
• Molecular Formula: C14H19ClN2O5S2
• Molecular Weight: 394.9 g/mol
• CAS No.: 1164104-14-6

Description

Methyl 2-[(2-{[(4-chlorophenyl)sulfonyl]amino}acetyl)amino]-4-(methylsulfanyl)butanoate is a useful research compound. Its molecular formula is C14H19ClN2O5S2 and its molecular weight is 394.89. The purity is usually 95%.
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Scientific Research Applications

Hydrogen Bond Studies

Research has highlighted the significance of hydrogen bonds in compounds with similar structural motifs, emphasizing their role in stabilizing molecular structures and influencing reactivity. These findings, based on studies of substituted N-(2-hydroxyphenyl)-2-((4-methylbenzensulfonyl)amino)acetamides, underline the importance of such interactions in chemical compounds (T. Romero & Angela Margarita, 2008).

Synthesis and Applications

New synthetic routes to create derivatives and related compounds offer insights into the versatility and potential applications of Methyl 2-[(2-{[(4-chlorophenyl)sulfonyl]amino}acetyl)amino]-4-(methylsulfanyl)butanoate. For instance, a study on the synthesis of 4H-1,4-benzothiazine derivatives from related isocyanophenylthio compounds shows the adaptability of such chemical structures in creating novel compounds with potential application in various fields (Kazuhiro Kobayashi et al., 2006).

Molecular Docking and Vibrational Studies

Molecular docking and vibrational studies on derivatives of this compound, such as {4 - (2, 6) dichlorophenyl amino 2 - methylidene 4 - oxobutanoic acid, provide valuable insights into their electronic, structural, and optical properties. These investigations contribute to understanding the reactivity and potential uses of these compounds in various scientific domains (K. Vanasundari et al., 2018).

Chemical Transformations and Reactivity

Studies on the chemical transformations and reactivity of related sulfur-containing compounds shed light on the chemical behavior and potential applications of this compound. For example, research on the oxidation of methyl (methylthio)methyl sulfoxide demonstrates the compound's reactivity and potential for creating derivatives with varying oxidation states, which could be relevant for its applications (Katsuyuki Ogura et al., 1980).